Journal Name:Phytochemical Analysis
Journal ISSN:0958-0344
IF:3.024
Journal Website:http://onlinelibrary.wiley.com/journal/10.1002/(ISSN)1099-1565
Year of Origin:1990
Publisher:John Wiley and Sons Ltd
Number of Articles Per Year:63
Publishing Cycle:Bimonthly
OA or Not:Not
Electrochemical micromachining based on sinusoidal signals with variable resistance
Phytochemical Analysis ( IF 3.024 ) Pub Date: 2023-05-27 , DOI: 10.1080/10426914.2023.2217907
ABSTRACTReducing pulse duration is the sole effective strategy to improve the processing accuracy in ultra-short pulse electrochemical microfabrication. High cost and unsuitability in practical production also restrain its development. This study aims to propose a method based on sinusoidal signals with variable resistance. The bilayer capacitor cannot be fully charged to achieve a transient machining state. An equivalent circuit differential equation is established, and the resistance becomes an effective parameter to control the machining accuracy. The experimental result shows that the machining accuracy increases significantly with the increase in resistance. The approach is applied to machine microstructures and achieves sub-micron scale accuracy on a pure nickel sheet. The same superior machining accuracy can be obtained by machining microstructures on hard-to-cut superalloy plates.
Detail
Multi-criteria analysis of cell-recycle based continuous lactic acid production process
Phytochemical Analysis ( IF 3.024 ) Pub Date: 2023-03-15 , DOI: 10.1080/10426914.2023.2190387
ABSTRACTThis study focuses on the optimization of the cell-recycle based continuous lactic acid (LA) fermentation production process with the estimation of improved kinetic parameters. The non-dominated sorting genetic algorithm II (NSGA-II) is used considering seven variables and five imposed constraints for multi-objective optimization (MOO) study. Three objectives namely LA productivity, substrate conversion, and yield are formed for the maximization purpose. Three different cases are constructed by using a combination of two bi-objectives and one tri-objective optimization problem, and the modified differential evolution (MDE) algorithm is used to individually optimize each case. Pareto ranking is carried out for MOO, and the best optimal solution is determined using the technique for order preference by similarity to the ideal solution (TOPSIS) method. The highest value of volumetric productivity of LA (184.363 kg/m3.h) is reported in case-4a. The highest yield (1.176) is reported in case-2, while the highest substrate conversion (0.963) is reported in case-1.
Detail
Development of submerged arc welding flux from rice straw ash
Phytochemical Analysis ( IF 3.024 ) Pub Date: 2023-07-18 , DOI: 10.1080/10426914.2023.2238043
ABSTRACTAt present, a large amount of rice straw ash is being dumped as waste creating soil and water pollution. The manufacturing of welding fluxes requires minerals which are mined out from the earth’s crust creating environmental ill effects. This paper presents a novel methodology for utilizing rice straw ash in the manufacturing of submerged arc welding (SAW) fluxes. The chemical composition of the joints produced with the developed flux is well within the acceptable range of American Welding Society (AWS) specifications. Their tensile strength and joint efficiency are 8% and 9% more than the joints produced with a commercial flux respectively. Their bead geometries are comparable to the beads deposited with the commercial flux. The joints are sufficiently ductile and could easily pass the bend test. The weld metal exhibits a desired microstructure containing acicular ferrite. This technology may turn the rice straw ash into a blessing in disguise.
Detail
Virtual metrology in long batch processes using machine learning
Phytochemical Analysis ( IF 3.024 ) Pub Date: 2023-06-06 , DOI: 10.1080/10426914.2023.2220487
ABSTRACTA long batch process typically runs for several hours to produce different process outcomes. During the entire duration of the process, several sensor data are recorded involving complicated non-linear dynamics among process constituents, which are difficult to model. The users are often interested in predicting the eventual process outcomes well before the completion of the process so that the process can be terminated in case the predicted outcome is not as desired. Virtual Metrology (VM), a virtual property estimation procedure, has gained importance over the years as a supporting tool to address this problem. In this paper, we have proposed a generalized VM pipeline including a deep-learning model that can be scaled to support high-dimensional input sensors and outputs. The developed model is able to predict the end-results for an industrial problem with less than 10% error after about one-fifth of the total process-time.
Detail
Optimization of welding parameters for BCTW-GIA single-pass welding using RSM
Phytochemical Analysis ( IF 3.024 ) Pub Date: 2023-07-24 , DOI: 10.1080/10426914.2023.2236206
ABSTRACTBypass coupling triple-wire indirect arc (BCTW-GIA) welding technology was applied to single-pass welding for medium and thick plates. The regression models between process variables and target responses were built with response surface methodology (RSM) based on central composite design (CCD). The effect of significant process variables namely bypass current, groove gap, plate thickness, and welding speed on penetration-to-width ratio (P/W) of weld joint and tensile strength (TS) was evaluated. Guiding process parameters were determined with numerical optimization for BCTW-GIA single-pass welding of 8 mm, 10 mm, and 12 mm thickness steel plates. With the advice parameters, the average tensile strength of the weldments with three thickness were 558 MPa, 539 MPa, and 547 MPa. The true P/W of butt joints was also in desirable range. That the error between predicated value and experiment value was no more than 10% emphasized the positive effect of regression model of TS and P/W.
Detail
Investigations on homothetic and hybrid micro-textured tools during turning Inconel-718
Phytochemical Analysis ( IF 3.024 ) Pub Date: 2023-07-19 , DOI: 10.1080/10426914.2023.2236188
ABSTRACTAmused with the blissful benefits of micro-textures, researchers consider it a promising option for improving cutting tool performance, especially during machining superalloys. Through this study, the machining performance of two homothetic and six hybrid micro-textured tungsten carbide inserts have been comparatively assessed while dry turning Inconel-718. Dimple and channel micro-textures were the two independent homothetic textures. Dimple and channel micro-textures with 0°, 45°, and 90° orientation angles and a combination of triangle, square, and dimples constituted six different hybrid micro-textures. Micro-textures were fabricated on the rake face of inserts using a Ti-sapphire fired, nanosecond pulsed, infrared fiber laser. Dimple and channel micro-textured tools at 90° texture angle on rake face performed exceptionally well. Improvements in average tool life, cutting forces, and surface finish have been reported. Adhesion and attrition were the predominant forms of tool wear. Chip morphology study revealed long helical and continuous but segmented chips.
Detail
Machine learning assisted optimization of tribological parameters of Al–Co–Cr–Fe–Ni high-entropy alloy
Phytochemical Analysis ( IF 3.024 ) Pub Date: 2023-05-30 , DOI: 10.1080/10426914.2023.2219332
ABSTRACTHigh-entropy alloys (HEA) have become increasingly important in the materials world due to their ability to combine multiple principal elements in an alloy system to achieve desired mechanical and tribological properties. In this study, Al–Co–Cr–Fe–Ni HEA alloy is synthesized using vacuum induction melting and its tribological properties are analyzed under dry conditions, which is important since dry sliding is a common mode of wear in many engineering applications. To enhance its tribological performance, evolutionary data-driven modeling and optimization techniques are applied to determine the best possible solutions for the loading condition at different frequency levels. A neural net-based algorithm (EvoNN) is utilized in the data-driven modeling process to generate and train models, which are then used in the optimization process. The reference vector-based algorithm (cRVEA) is incorporated with the EvoNN to evaluate the optimum wear, coefficient of friction (COF), and surface roughness results in multidimensional hyperspace. The results obtained from this study fall within the experimental data range and satisfy the tribological requirements under optimum conditions. The excellent wear resistance of HEAs due to their high hardness, strength, and resistance to deformation makes them suitable for use in various wear applications, including cutting tools, bearings, and gears. Overall, this study highlights the potential of HEAs and data-driven modeling techniques for the development of advanced materials with superior properties and performance.
Detail
Effect of interpulse voltage on recast layer machined by HSWEDM
Phytochemical Analysis ( IF 3.024 ) Pub Date: 2023-03-15 , DOI: 10.1080/10426914.2023.2190386
ABSTRACTTo improve the cutting speed and reduce burned layer caused by the accumulation of discharge products during high energy high-speed wire electrical discharge machining (HSWEDM), it is necessary to further study the discharge characteristics. Based on not changing the original high-frequency pulse power supply and servo feed system, an interpulse voltage power supply module is designed to improve the electrolysis effect. Comparative results show that under the same experimental conditions, the interpulse voltage can improve machining stability and cutting speed during high-energy rough cutting. The thickness of the recast layer can be reduced by 37.1%. The recast layer can be greatly reduced by the rough cutting and trimming process. The interpulse voltage has a major influence on the finishing process. The thickness of the recast layer can be further reduced from 16.65 μm to 6.23 μm by optimizing the order of interpulse voltage applied to the process.
Detail
A novel way to fabricate high elastic modulus and high strength of TiC reinforced aluminum matrix composite
Phytochemical Analysis ( IF 3.024 ) Pub Date: 2023-05-30 , DOI: 10.1080/10426914.2023.2217886
ABSTRACTThis study presents an experimental investigation on Al matrix composites (AMCs) reinforced titanium carbide (TiC) nano-particles produced by five accumulative roll bonding cycles and three cryorolling (CR) cycles. The microstructures and mechanical properties of composites were studied. The results exhibited consequentially improved mechanical properties for processed Al/TiC AMCs as the number of rolling cycles increased. The presence of TiC in Al matrix showed the combination of elastic modulus, hardness, yield, and ultimate tensile stress of 84 ± 2GPa, 86 ± 3HV, 240 ± 12MPa, and 308 ± 15MPa, respectively. The dispersion of TiC particles was improved with increasing in the number of rolling cycles, resulting in a decrease in porosity between the matrix and reinforcement. This phenomenon was attributed to the breakup of particle clusters and their subsequent uniform dispersion within the Al matrix under CR. The composite microstructure shows uniform TiC particle distribution and grain refinement in the Al matrix, which all contribute to the enhanced mechanical properties.
Detail
Investigation of surface grinding on Inconel under distinct cooling conditions
Phytochemical Analysis ( IF 3.024 ) Pub Date: 2023-05-30 , DOI: 10.1080/10426914.2023.2217896
ABSTRACTNickel-based alloys are used in marine and aerospace applications due to their mechanical strength and chemical stability at high temperatures. Inconel 800 resists high-temperature corrosion such oxidation and carburization. Inconel 800 is utilised in deaerators, heaters, valves, heat exchangers, pumps, and more. Grinding responses was investigated since these applications demand a clean surface finish. In this study, surface grinding was performed on Inconel 800 under three different cooling conditions: dry, wet, and Nano-MQL. Wheel Speed(vs), feed(f), and Depth of cut(ae) were taken as input parameters, while Surface roughness(ra), the microhardness of the Workpiece, and temperature were taken as output parameters. .NMQL circumstances yielded 0.42 μm surface finish and 60–62°C cutting temperature. The microhardness values on the machined surface under different cooling conditions reflect residual stress, which depends on the machining zone temperature. The material's surface residual stresses were tested to determine how grinding affected its mechanical qualities and performance.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
生物3区 BIOCHEMICAL RESEARCH METHODS 生化研究方法4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
6.20 58 Science Citation Index Science Citation Index Expanded Not
Submission Guidelines
Journal Submission Website
http://mc.manuscriptcentral.com/pca